Cas no 474923-49-4 (sodium,2-(11-carboxyundecanoylamino)ethyl [(2R)-2,3-di(hexadecanoyloxy)propyl] phosphate)

• Product Name: sodium,2-(11-carboxyundecanoylamino)ethyl [(2R)-2,3-di(hexadecanoyloxy)propyl] phosphate
• CAS No: 474923-49-4
• MF: C₄₉H₉₃NNaO₁₁P
• MW: 926.226368665695
• CID: 3161911
• PubChem ID: 46907852
• Update Time: 2025-05-20

sodium,2-(11-carboxyundecanoylamino)ethyl [(2R)-2,3-di(hexadecanoyloxy)propyl] phosphate Chemical and Physical Properties

Names and Identifiers

• sodium,2-(11-carboxyundecanoylamino)ethyl [(2R)-2,3-di(hexadecanoyloxy)propyl] phosphate
• 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-(dodecanoyl) (sodium salt)
• 16:0 Dodecanoyl PE, 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-(dodecanoyl) (sodium salt), powder
• 474923-49-4
• 16:0 Dodecanoyl PE, 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-(dodecanoyl) (sodium salt), chloroform
• sodium;2-(11-carboxyundecanoylamino)ethyl [(2R)-2,3-di(hexadecanoyloxy)propyl] phosphate
• DTXSID80677173
• Sodium (2R)-2,3-bis(hexadecanoyloxy)propyl 2-[(11-carboxyundecanoyl)amino]ethyl phosphate

• Inchi： 1S/C49H94NO11P.Na/c1-3-5-7-9-11-13-15-17-19-21-27-31-35-39-48(54)58-43-45(61-49(55)40-36-32-28-22-20-18-16-14-12-10-8-6-4-2)44-60-62(56,57)59-42-41-50-46(51)37-33-29-25-23-24-26-30-34-38-47(52)53;/h45H,3-44H2,1-2H3,(H,50,51)(H,52,53)(H,56,57);/q;+1/p-1/t45-;/m1./s1
• InChI Key： CUCCNZVUGZZGNC-NZEIQPSFSA-M
• SMILES： P(=O)([O-])(OCCNC(CCCCCCCCCCC(=O)O)=O)OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O.[Na+]

Computed Properties

• Exact Mass: 925.63839406g/mol
• Monoisotopic Mass: 925.63839406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 63
• Rotatable Bond Count: 51
• Complexity: 1120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178Ų

Experimental Properties

• Color/Form: 10 mg/mL (870265C-25mg)

sodium,2-(11-carboxyundecanoylamino)ethyl [(2R)-2,3-di(hexadecanoyloxy)propyl] phosphate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on sodium,2-(11-carboxyundecanoylamino)ethyl [(2R)-2,3-di(hexadecanoyloxy)propyl] phosphate

Sodium, 2-(11-Carboxyundecanoylamino)ethyl [(2R)-2,3-Di(Hexadecanoyloxy)Propyl] Phosphate: A Comprehensive Overview

Sodium, 2-(11-Carboxyundecanoylamino)ethyl [(2R)-2,3-Di(Hexadecanoyloxy)Propyl] Phosphate, also known by its CAS number 474923-49-4, is a complex organic compound with significant potential in various scientific and industrial applications. This compound is a sodium salt of a phosphorylated derivative, featuring a unique structure that combines both hydrophilic and hydrophobic domains. The molecule's intricate design makes it a subject of interest in fields such as biochemistry, pharmacology, and materials science.

The compound's structure is characterized by a phosphorylated group attached to a chiral propyl chain with two hexadecanoyloxy substituents at the 2 and 3 positions. This configuration introduces stereochemistry into the molecule, which is crucial for its biological activity and interactions. The presence of the carboxyundecanoylamino group further enhances the molecule's functional versatility, enabling it to participate in various chemical reactions and biological processes.

Recent studies have highlighted the potential of Sodium, 2-(11-Carboxyundecanoylamino)ethyl [(2R)-2,3-Di(Hexadecanoyloxy)Propyl] Phosphate in drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures, such as micelles or liposomes, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. This property has been extensively explored in nanotechnology-based drug delivery systems, where precise control over drug release kinetics is essential.

In addition to its role in drug delivery, this compound has shown promise in biotechnology applications. For instance, researchers have investigated its use as a stabilizer for enzymes and proteins under various environmental conditions. The molecule's ability to form protective layers around these biomolecules prevents aggregation and degradation, making it a valuable tool in enzyme engineering and protein therapy development.

The synthesis of Sodium, 2-(11-Carboxyundecanoylamino)ethyl [(2R)-2,3-Di(Hexadecanoyloxy)Propyl] Phosphate involves multi-step organic reactions that require precise control over stereochemistry and functional group compatibility. Recent advancements in asymmetric synthesis techniques have enabled the efficient production of this compound with high enantiomeric purity, which is critical for its biological applications.

From an environmental perspective, the biodegradability of this compound has been a topic of interest. Studies suggest that under specific conditions, the molecule can undergo enzymatic cleavage due to its ester linkages and phosphate group. This property makes it an attractive candidate for sustainable chemical processes where eco-friendly degradation is desired.

In conclusion, Sodium, 2-(11-Carboxyundecanoylamino)ethyl [(2R)-2,3-Di(Hexadecanoyloxy)Propyl] Phosphate (CAS No. 474923-49-4) represents a versatile compound with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in modern scientific research and industrial development.